Cas no 55370-28-0 (ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate)
55370-28-0 structure
Product Name:ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate
CAS No:55370-28-0
MF:C8H7BrO4S
MW:279.107780694962
CID:2146784
PubChem ID:12197947
Update Time:2025-04-21
ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate
- 3,4-Methylenedioxy-2-bromo-5-ethoxycarbonyl thiophene
- SCHEMBL8541114
- 55370-28-0
- DB-319516
- ZLPMCCLBQXWJLP-UHFFFAOYSA-N
-
- Inchi: 1S/C8H7BrO4S/c1-2-11-8(10)6-4-5(7(9)14-6)13-3-12-4/h2-3H2,1H3
- InChI Key: ZLPMCCLBQXWJLP-UHFFFAOYSA-N
- SMILES: BrC1=C2C(=C(C(=O)OCC)S1)OCO2
Computed Properties
- Exact Mass: 277.92484Da
- Monoisotopic Mass: 277.92484Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 73Ų
ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
55370-28-0 (ethyl 6-bromothieno[3,4-d][1,3]dioxole-4-carboxylate) Related Products
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